1-(3-fluorophenyl)-N-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(3-fluorophenyl)-N-(4-fluorophenyl)-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C16H12F2N4O/c1-10-15(16(23)19-13-7-5-11(17)6-8-13)20-21-22(10)14-4-2-3-12(18)9-14/h2-9H,1H3,(H,19,23)
• InChI Key: MTXKETVMILLETM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC(=CC=C2)F)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C16H12F2N4O
• Molecular Weight: 314.29 g/mol
• CAS No.: 866872-08-4

Description

1-(3-fluorophenyl)-N-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C16H12F2N4O and its molecular weight is 314.296. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Triazole derivatives have been investigated for their antitumor properties. For instance, compounds synthesized from fluoro-phenyl groups and 1H-indazole-1-carboxamide structures have demonstrated inhibitory effects on cancer cell proliferation. These compounds, through various synthetic routes, have shown distinct effective inhibition on the proliferation of cancer cell lines, suggesting potential antitumor applications for similar triazole derivatives (Hao et al., 2017). This suggests that "1-(3-fluorophenyl)-N-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide" could also exhibit antitumor activity due to its structural similarities with researched compounds.

Antimicrobial and Antifungal Activities

Microwave-assisted synthesis of hybrid molecules containing fluoro-phenyl triazole units has been explored, with some compounds exhibiting good to moderate antimicrobial activity against various microorganisms. These activities include antiurease and antilipase activities, indicating the compound's potential in addressing microbial infections and related conditions (Başoğlu et al., 2013). Given the structural affinity, "this compound" could similarly possess antimicrobial and antifungal properties.

Structural and Theoretical Studies

Research on triazole derivatives also extends to their structural characterization and theoretical studies, including X-ray crystallography and density functional theory (DFT) calculations. These studies provide insights into the intermolecular interactions, molecular conformations, and the effects of different substituents on the compound's stability and reactivity (Moreno-Fuquen et al., 2019). Such investigations are crucial for understanding the compound's behavior in biological systems and for designing derivatives with enhanced activity or specificity.